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The following table summarizes the key physicochemical properties and environmental fate parameters of

Bixafen, which are fundamental to understanding its monitoring and behavior.

Property Value / Description
Source /
Context

Chemical Classification SDHI (Succinate Dehydrogenase Inhibitor)

Fungicide; Anilide

[1]

Water Solubility (at 20°C, pH 7) 0.49 mg/L [1]

Octanol-Water Partition
Coefficient (Log P)

3.3 [1]

Soil Dissipation Half-Life (DT₅₀) Ranges from 30.6 to 1235 days under field
conditions

[2]

Potential for Accumulation High, due to slow degradation rates in soil [2]

Analytical Methods for Bixafen Monitoring

A study focusing on paddy fields provides a detailed and validated protocol for determining Bixafen

residues, which is adaptable for researchers.
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Optimized HPLC-MS/MS Method with QuEChERS Pre-treatment [3]

Principle: High-Performance Liquid Chromatography tandem Mass Spectrometry (HPLC-MS/MS)
offers high sensitivity and selectivity.

Sample Preparation: Uses a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method.

Ionization Mode: Negative ion mode.
Mass-to-Charge Ratio (m/z): 412.0 [3].

Clean-up Sorbents: Multi-walled carbon nanotubes (MWCNTs) and PSA were found most effective
for paddy soil and water matrices [3].

The workflow for this analytical method can be visualized as follows:

Sample Collection
(Paddy Water, Soil, etc.)

Extraction with
Acetonitrile

QuEChERS Clean-up
(MWCNTs & PSA)

Centrifugation

HPLC-MS/MS Analysis
(Negative Ion Mode, m/z 412.0)

Data Quantification

Click to download full resolution via product page
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Method Performance [3] The established method was validated with the following results:

Linearity: Excellent (R² > 0.9991).
Accuracy: Recoveries ranged from 88.4% to 105.9% across different matrices.

Precision: Relative standard deviations were between 1.2% and 9.2%.
Sensitivity: Limit of Quantification (LOQ) was 10 μg/L in water and 10 μg/kg in soil, brown rice, and

rice plants.

Realistic Environmental Exposure and Risk
Assessment

A major multi-year monitoring program in Germany provides the most concrete data on Bixafen's realistic

exposure in agricultural soils.

Key Findings from the German Field Monitoring Program [2]

Study Scope: Measured Bixafen concentrations in soil (0-30 cm depth) at 10 representative cereal
fields over multiple years (up to 8 years of use history).

Purpose: To verify the conservatism of regulatory Predicted Environmental Concentration in soil
(PECₛₒᵢₗ) models.

Conclusion: The model assumptions, particularly using the longest observed degradation half-life,
provided a conservative description of the actual measured residue data.

Ecotoxicological Risk Assessment for Earthworms [2] The monitoring data was integrated with toxicity

studies for a comprehensive risk assessment:

Assessment
Tier

Study Type Key Finding

Tier 1
(Laboratory)

Standard reproduction
test with Eisenia fetida

Indicated a potential risk for the end-use product
Skyway XPro.

Tier 2 (Field) 2.5-year field study with
natural earthworm

populations

Showed no unacceptable long-term effects on
populations, even at 3x the recommended field rate and

5.2x the max concentration from monitoring.
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Assessment
Tier

Study Type Key Finding

Overall
Conclusion

An acceptable long-term risk of Bixafen-based

fungicides to earthworms in cereal fields is concluded.

Identified Data Gaps and Research Directions

Limited Matrices: The most robust monitoring data available is for cereal field soils.

Comprehensive data for other matrices like groundwater, surface water, and sediment in various
agricultural systems (beyond rice paddies) is not readily available in the searched literature.

Regional Focus: The extensive monitoring and field effect studies are from European (German)
conditions. Behavior and risk may differ under other climatic and soil conditions.

Analytical Scope: The provided analytical method is specific to paddy environments. Its application
to other crop systems would require further validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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